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Compound of Interest

Compound Name: Californium-252

Cat. No.: B1213163

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and
disposal of Californium-252 (Cf-252), a potent neutron-emitting isotope. Adherence to these
protocols is imperative to ensure the safety of all personnel and the environment.

Understanding the Hazard

Californium-252 is a synthetic radioactive element that presents a significant radiological
hazard primarily due to its spontaneous fission, which releases a high flux of neutrons and
gamma radiation.[1] One microgram of Cf-252 can emit up to 170 million neutrons per minute.
[1] It has a half-life of approximately 2.645 years.[1] Ingestion of Cf-252 can cause damage to
the skeleton and liver.[2] The primary modes of decay are alpha decay and spontaneous
fission, which also produces gamma radiation.[1]

Personal Protective Equipment (PPE)

The minimum required PPE for handling any open radioactive source, including in the event of
a breached Californium-252 source, is crucial for minimizing exposure and contamination.

Core PPE Requirements:
o Disposable Gloves: Latex or nitrile gloves are generally suitable.[3]

¢ Full-Length Lab Coat: Must be worn closed with sleeves rolled down.[3]
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o Safety Glasses: Essential for all procedures, especially where there is a risk of splashing.[3]
o Closed-Toe Shoes: Sandals or other open-toed shoes are strictly prohibited.[4]

For procedures with a higher risk of contamination, additional protective measures should be
considered, such as:

e Double Gloving: Provides an extra layer of protection.

o Tyvek Sleeve Protectors: Protects the wrists and arms from contamination.[3]

e Shoe Covers: Prevents the spread of contamination outside the work area.[5]
Shielding and Safe Handling

The principles of time, distance, and shielding are paramount in minimizing radiation exposure.
o Time: Minimize the duration of any handling procedure.[1]

o Distance: Maximize the distance from the Cf-252 source whenever possible.[1] The use of
remote handling tools, such as tongs, is mandatory for unshielded sources.[6]

» Shielding: Cf-252 requires robust shielding to protect against both neutron and gamma
radiation.[1]

Shielding Materials:
Effective shielding for Cf-252 typically involves a combination of materials:

o High-Z materials (for gamma radiation): Lead, steel, and concrete are effective in attenuating
gamma rays.[6]

o Hydrogenous materials (for neutrons): Materials with a high hydrogen content, such as
water, paraffin, and polyethylene, are necessary to thermalize (slow down) the fast neutrons
emitted by Cf-252.[7][8] Borated polyethylene is often used as it both thermalizes and
absorbs neutrons.
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Half-Value Layer (HVL) for Cf-252

Material

Neutrons
Polyethylene 1.85cm
Lead 3.35cm

HVL is the thickness of the material required to

reduce the intensity of the radiation by half.[9]

Dosimetry and Radiation Monitoring

Continuous monitoring of personnel exposure and the work environment is a critical component

of a comprehensive radiation safety program.

o Personal Dosimetry: All personnel handling Cf-252 must wear whole-body and extremity
(ring) dosimeters to monitor their radiation dose.[6][10]

o Bioassays: Urine assays may be required following any suspected inhalation or ingestion of
Cf-252 to assess internal contamination.[6]

o Area Monitoring: A calibrated survey meter, such as a Geiger-Mueller counter, must be
operational in the work area at all times when Cf-252 is being handled to immediately detect
any contamination.[6] Regular wipe tests of surfaces are also necessary to check for
removable contamination.[6]

Dose Rate Information:

The dose equivalent rate from a Cf-252 source decreases with distance. The use of remote
handling tools significantly reduces personnel exposure.
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Estimated

Source Quantity Distance Handling Tool Equivalent Dose
Rate

1ug 1 meter 0.024 mSv/h

1mg 1 meter 24 mSv/h

1mg 40 cm tongs 150 mSv/h

1mg 1-meter tongs 24 mSv/h

1mg 2-meter tongs 6 mSv/h

Data sourced from a
study on the transfer
of a 1 mg Cf-252

source.[11]

Transportation, Receipt, and Storage

The transportation of Cf-252 is strictly regulated and requires specialized packaging to ensure

safety.

» Shipping Containers: Cf-252 is transported in Type-A shipping containers, which are

designed and tested to withstand normal transport conditions, including drops, impacts, and

water spray.[1][2][4] These containers typically have a steel outer shell and are filled with a

water-extended polyester (WEP) shielding material.[12]

e Licensing: A Radioactive Materials (RAM) license issued by the appropriate regulatory body

IS required to receive Cf-252.[2]

Workflow for Receiving and Storing a Cf-252 Source
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Incident Occurs

Spill, Source Breach, or Personnel @

Immediafe Actions

Alert all personnel in the immediate area

Y

Evacuate non-essential personnel

Y

Administer first aid if necessary

Assess the Situation

Is there a medical emergency?

Is there a fire? o
Yes
Yes
o}
Response Protocols
y y \
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Call 911

Decontaminate personnel and area

Conduct incident investigation

Document the incident and report to authorities

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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